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Compound of Interest

Compound Name: 3-Ethylaniline

Cat. No.: B1664132

An in-depth technical guide to the core physical and chemical properties of 3-Ethylaniline,
designed for researchers, scientists, and drug development professionals.

Abstract

3-Ethylaniline (CAS 587-02-0), a substituted aromatic amine, serves as a crucial intermediate
in the synthesis of various organic compounds, including dyes, pharmaceuticals, and
agrochemicals.[1] Its chemical structure, featuring an ethyl group at the meta position of the
aniline ring, imparts specific physical and chemical characteristics that are essential for its
application in synthetic chemistry.[1] This technical guide provides a comprehensive overview
of the physical and chemical properties of 3-Ethylaniline, detailed experimental protocols for
its characterization and key reactions, and visual representations of its synthetic and reactive
pathways. All quantitative data are summarized in structured tables for ease of reference.

Physical Properties

3-Ethylaniline is typically a colorless to pale yellow or brownish liquid with a characteristic
amine odor.[1][2] Its physical state at room temperature is liquid, and it is known to darken

upon exposure to light and air due to oxidation.[2][3] It is slightly soluble in water but shows
good solubility in organic solvents.[2][4]

Tabulated Physical Properties

The key physical properties of 3-Ethylaniline are summarized in the table below.
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Property Value Reference(s)
Molecular Formula CsH11N [1][5]
Molecular Weight 121.18 g/mol [5]1[6]
Appearance Colorless to I.igh.t orange to (]
yellow clear liquid
Melting Point -8°C [61[7]
Boiling Point 212 °C (at 760 mmHg) [6][7]
Density 0.975 g/mL at 25 °C [61[7]

Refractive Index (n20/D)

1.555

[6](8]

Flash Point 85 °C (closed cup) [8]
pKa 4.70 (at 25 °C) [2]

» Slightly soluble in water;
Solubility [2][4]

soluble in organic solvents.

Spectral Data

Spectroscopic analysis is crucial for the identification and characterization of 3-Ethylaniline.

Spectroscopic Data Key Features Reference(s)
1H NMR Spectra available for review. [7119]
13C NMR Spectra available for review. [1][10]

Mass Spectrometry (MS)

Molecular ion peak (m/z) at
121.

[1]

Infrared (IR) Spectroscopy

Vapor phase IR spectra

available for review.

[5]

Chemical Properties and Reactivity
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3-Ethylaniline exhibits chemical properties characteristic of primary aromatic amines. The
amino group (-NHz2) is a moderately activating, ortho-, para-directing group in electrophilic
aromatic substitution reactions. However, the meta-position of the ethyl group influences the
regioselectivity of these reactions. The lone pair of electrons on the nitrogen atom makes the
amino group nucleophilic and basic.

Key chemical reactions involving 3-Ethylaniline include:

o Acylation: Reaction with acylating agents (e.g., acetyl chloride, acetic anhydride) to form the
corresponding amide. This is often used as a protecting group strategy to moderate the
reactivity of the aniline.[6]

» Diazotization: Reaction with nitrous acid (generated in situ from NaNO:2 and a strong acid) at
low temperatures (0-5 °C) to form a diazonium salt. This intermediate is highly versatile and
can be used to introduce a wide range of functional groups onto the aromatic ring through
Sandmeyer-type reactions.[11]

» Electrophilic Aromatic Substitution: As an activated ring system, it can undergo reactions
such as halogenation and nitration. The reaction conditions need to be carefully controlled to
avoid overreaction and oxidation.[6]

Experimental Protocols
Determination of Physical Properties

Protocol 1: Determination of Solubility

This protocol provides a general method for qualitatively determining the solubility of 3-
Ethylaniline in various solvents.

Materials:
» 3-Ethylaniline
e Small test tubes

e Solvents: Water, 5% HCI, 5% NaOH, Diethyl ether
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o Vortex mixer
Procedure:
o Place approximately 25 mg of 3-Ethylaniline into four separate small test tubes.

» To the first test tube, add 0.75 mL of water in small portions, shaking vigorously after each
addition. Observe for dissolution.

e To the second test tube, add 0.75 mL of 5% aqueous HCI solution in portions, with vigorous
shaking. Observe for dissolution, which would indicate the formation of the water-soluble
aniline salt.

 To the third test tube, add 0.75 mL of 5% aqueous NaOH solution in portions, with vigorous
shaking.

» To the fourth test tube, add 0.75 mL of diethyl ether in portions, with vigorous shaking.

o Record the solubility in each solvent. 3-Ethylaniline is expected to be soluble in 5% HCI and
diethyl ether, and slightly soluble in water.[4][12]

Spectroscopic Characterization

Protocol 2: *H and 3C NMR Spectroscopy

Materials:

3-Ethylaniline

Deuterated chloroform (CDCls)

NMR tubes

NMR spectrometer (e.g., 400 MHZz)

Procedure:

o Prepare the NMR sample by dissolving approximately 10-20 mg of 3-Ethylaniline in about
0.6 mL of CDCls in a clean, dry NMR tube.
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e Acquire the *H NMR spectrum. Typical parameters include a sufficient number of scans to
obtain a good signal-to-noise ratio.

e Process the *H NMR spectrum, including Fourier transformation, phase correction, and
baseline correction. Calibrate the spectrum using the residual solvent peak (CHCIs at 7.26

ppm).
« Integrate the signals and determine the chemical shifts and coupling constants.

e Acquire the 3C NMR spectrum. This will likely require a larger number of scans than the *H
spectrum.

e Process and calibrate the 13C NMR spectrum using the CDCIs solvent peak (triplet at 77.16
ppm).

Chemical Reactions

Protocol 3: Acylation of 3-Ethylaniline

This protocol describes the synthesis of N-(3-ethylphenyl)acetamide.
Materials:

e 3-Ethylaniline

o Acetic anhydride

e Sodium acetate

o Water

» Ethanol

o Standard laboratory glassware

* Ice bath

e Vacuum filtration apparatus
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Procedure:

 In aflask, dissolve 3-Ethylaniline (1 equivalent) in water containing a stoichiometric amount
of hydrochloric acid to form the hydrochloride salt.

e In a separate beaker, prepare a solution of sodium acetate (1.1 equivalents) in water.

» To the solution of 3-ethylaniline hydrochloride, add acetic anhydride (1.05 equivalents) and

swirl to mix.

o Immediately add the sodium acetate solution to the reaction mixture. A white precipitate of N-
(3-ethylphenyl)acetamide should form.

o Cool the mixture in an ice bath to ensure complete precipitation.
o Collect the solid product by vacuum filtration and wash with cold water.

e The crude product can be recrystallized from a suitable solvent system, such as ethanol-
water, to yield the purified acetamide.[13]

Protocol 4: Diazotization of 3-Ethylaniline and Subsequent Azo Coupling

This protocol outlines the formation of a diazonium salt from 3-Ethylaniline and its coupling
with 2-naphthol to form an azo dye.

Materials:

e 3-Ethylaniline

o Concentrated Hydrochloric Acid
e Sodium nitrite (NaNO2)

e 2-Naphthol

e Sodium hydroxide (NaOH)

e ICce
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Standard laboratory glassware

Procedure: Part A: Diazotization

In a beaker, dissolve 3-Ethylaniline (1 equivalent) in a mixture of concentrated hydrochloric
acid (2.5 equivalents) and water.

Cool the solution to 0-5 °C in an ice-salt bath.

In a separate beaker, dissolve sodium nitrite (1 equivalent) in cold water.

Slowly add the cold sodium nitrite solution dropwise to the cold 3-ethylaniline hydrochloride
solution with constant stirring, ensuring the temperature remains below 5 °C.[14]

The resulting solution contains the 3-ethylphenyldiazonium chloride and should be used
immediately in the next step.

Part B: Azo Coupling

In a separate beaker, dissolve 2-naphthol (1 equivalent) in a cold agueous solution of sodium
hydroxide.

Cool the 2-naphthol solution to 0-5 °C in an ice bath.

Slowly and with vigorous stirring, add the cold diazonium salt solution to the 2-naphthol
solution. A brightly colored precipitate of the azo dye should form immediately.[14]

Continue stirring the mixture in the ice bath for about 30 minutes to ensure the reaction is
complete.

Collect the azo dye by vacuum filtration, wash thoroughly with cold water, and allow it to dry.

Visualizing Workflows and Relationships
Synthesis of 3-Ethylaniline

The following diagram illustrates a common synthetic route to 3-Ethylaniline starting from

benzene.
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Synthesis of 3-Ethylaniline from Benzene

Benzene

riedel-Crafts Acylation
(CHsCOCI, AICI3)

Acetophenone

Nitration
(HNOs, H2S0a4)

3-Nitroacetophenone

Reduction
(e.g., Fe, HCl or Hz, Pd/C)

3-Ethylaniline

Click to download full resolution via product page

Caption: A common synthetic pathway for 3-Ethylaniline starting from benzene.

Key Reactions of 3-Ethylaniline

This diagram shows the logical flow of two important reactions of 3-Ethylaniline: acylation for
protection and diazotization for functional group transformation.
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Key Reactions of 3-Ethylaniline

Acylation (Protection) Diazotization and Subsequent Reactions
3-Ethylaniline 3-Ethylaniline
NaNO2z, HCI
(CHsCO0):20 0-5 °C
N-(3-ethylphenyl)acetamide 3-Ethylbenzenediazonium Salt

Sandmeyer Reaction\ Azo Coupling
(e.g., CuCl) e.g., 2-Naphthol)

3-Ethylaryl Halide Azo Dye

Click to download full resolution via product page

Caption: Workflow of acylation and diazotization reactions of 3-Ethylaniline.

Safety and Handling

3-Ethylaniline is considered harmful if swallowed, toxic in contact with skin, and toxic if
inhaled.[15] It can cause skin and eye irritation.[2] Appropriate personal protective equipment
(PPE), including gloves, safety glasses, and a lab coat, should be worn when handling this
chemical. All work should be conducted in a well-ventilated fume hood. Store in a cool, dry,
well-ventilated area away from incompatible materials.

Conclusion

3-Ethylaniline is a valuable chemical intermediate with well-defined physical and chemical
properties. This guide provides essential data and experimental protocols to support its safe
and effective use in research and development. The provided workflows for its synthesis and
key reactions offer a clear visual guide for synthetic planning. A thorough understanding of its
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properties, as detailed in this document, is fundamental for its successful application in the
synthesis of more complex molecules.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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